Cas no 1408075-09-1 (trans-4-Amino-1-(trifluoromethyl)cyclohexanol)

• Product Name: trans-4-Amino-1-(trifluoromethyl)cyclohexanol
• CAS No: 1408075-09-1
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD23106046
• CID: 3165453
• PubChem ID: 50989723
• Update Time: 2025-05-25

trans-4-Amino-1-(trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-4-Amino-1-(trifluoromethyl)cyclohexanol
• XQZKKRXYSBWMAL-UHFFFAOYSA-O
• 1408075-09-1
• SCHEMBL18987850
• tans-4-Amino-1-(trifluoromethyl)cyclohexanol
• P11967
• SB20776
• MFCD23106046
• AKOS025290342
• EN300-7398439
• DTXSID701261412
• MFCD23106052
• PB39111
• AS-34729
• (1r,4r)-4-amino-1-(trifluoromethyl)cyclohexanol
• (1S,4S)-4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• SY097137
• 4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXANOL
• PB34825
• AKOS025290347
• 1202411-98-0
• EN300-79128
• AKOS017460818
• (1R,4R)-4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• EN300-1072072
• AS-34727
• (1s,4s)-4-amino-1-(trifluoromethyl)cyclohexanol
• SB20787
• Cyclohexanol, 4-amino-1-(trifluoromethyl)-, trans-
• trans-4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
• 1408076-30-1
• Z1094758894
• Cyclohexanol, 4-amino-1-(trifluoromethyl)-, cis-
• SCHEMBL18987847
• 4-amino-1-(trifluoromethyl)cyclohexan-1-ol
• cis-4-Amino-1-(trifluoromethyl)cyclohexanol
• cis-4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
• SCHEMBL1543318
• CS-0057576
• CS-0047762
• MFCD16990789
• PB37355
• CYB41198

• MDL： MFCD23106046
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)3-1-5(11)2-4-6/h5,12H,1-4,11H2
• InChI Key： XQZKKRXYSBWMAL-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CC1)N)O)(F)F

Computed Properties

• Exact Mass: 183.087
• Monoisotopic Mass: 183.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 0.9

Additional information on trans-4-Amino-1-(trifluoromethyl)cyclohexanol

Research Brief on trans-4-Amino-1-(trifluoromethyl)cyclohexanol (CAS: 1408075-09-1) in Chemical Biology and Pharmaceutical Applications

trans-4-Amino-1-(trifluoromethyl)cyclohexanol (CAS: 1408075-09-1) is a fluorinated cyclohexanol derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique trifluoromethyl group and an amino functionality, which contribute to its distinct physicochemical properties and biological activity. Recent studies have explored its utility as a building block for novel therapeutics, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of trans-4-Amino-1-(trifluoromethyl)cyclohexanol as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the compound's rigid cyclohexane ring and trifluoromethyl group enhance binding affinity to GABA_A receptors, potentially leading to improved anxiolytic agents with reduced side effects. The study employed molecular docking simulations and in vitro assays to validate these findings, showing promising results in animal models of anxiety disorders.

In the field of enzyme inhibition, a recent patent application (WO2023056121) disclosed the use of trans-4-Amino-1-(trifluoromethyl)cyclohexanol derivatives as potent inhibitors of histone deacetylases (HDACs). The trifluoromethyl group was found to significantly improve metabolic stability and blood-brain barrier penetration compared to non-fluorinated analogs. This discovery opens new avenues for developing epigenetic therapies for neurological diseases and cancer.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel asymmetric hydrogenation protocol for producing enantiomerically pure trans-4-Amino-1-(trifluoromethyl)cyclohexanol with excellent yield (92%) and enantiomeric excess (>99%). This breakthrough addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmaceutical applications.

Pharmacokinetic studies have revealed that trans-4-Amino-1-(trifluoromethyl)cyclohexanol exhibits favorable drug-like properties, including good oral bioavailability (68% in rat models) and moderate plasma protein binding (75-80%). Its metabolic profile shows predominant oxidation of the amino group, with the trifluoromethyl group remaining intact, suggesting potential for further structural optimization to enhance metabolic stability.

Current research directions include exploring the compound's utility in PET tracer development (leveraging the ¹⁸F-labeling potential of the trifluoromethyl group) and as a scaffold for multifunctional drugs targeting neurodegenerative diseases. Several pharmaceutical companies have included derivatives of trans-4-Amino-1-(trifluoromethyl)cyclohexanol in their preclinical pipelines, particularly for Alzheimer's disease and depression indications.

In conclusion, trans-4-Amino-1-(trifluoromethyl)cyclohexanol represents a versatile and pharmacologically interesting scaffold with multiple potential therapeutic applications. Recent advances in its synthesis, biological evaluation, and structural optimization position this compound as an important focus area in contemporary medicinal chemistry research. Future studies will likely explore its broader applications in drug discovery and chemical biology.